![molecular formula C16H19NO4 B8811268 3-Benzoyloxy-8-methyl-8-azabicyclo[3.2.1]octane-4-carboxylic acid CAS No. 1130667-83-2](/img/structure/B8811268.png)
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REACTION_CXSMILES
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[CH3:1][N:2]1[C@H:6]2[C@@H:7]([C:19]([O:21][CH3:22])=[O:20])[C@@H:8]([O:10][C:11]([C:13]3[CH:14]=[CH:15][CH:16]=[CH:17][CH:18]=3)=[O:12])[CH2:9][C@@H:3]1[CH2:4][CH2:5]2.[CH3:23][N:24]1[CH:28]2[CH:29]([C:41]([OH:43])=[O:42])[CH:30]([O:32][C:33]([C:35]3[CH:40]=[CH:39][CH:38]=[CH:37][CH:36]=3)=[O:34])[CH2:31][CH:25]1[CH2:26][CH2:27]2.[CH3:44][O:45][C:46]([C@H:48]1[C@@H:55]([O:56][C:57]([C:59]2[CH:64]=[CH:63][CH:62]=[CH:61][CH:60]=2)=[O:58])[CH2:54][C@H:52]2[NH:53][C@@H:49]1[CH2:50][CH2:51]2)=[O:47].N>O.CO.C(OCC)(=O)C.C(N(CC)CC)C.C(Cl)(Cl)Cl>[CH3:1][N:2]1[C@H:6]2[C@@H:7]([C:19]([O:21][CH3:22])=[O:20])[C@@H:8]([O:10][C:11]([C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=3)=[O:12])[CH2:9][C@@H:3]1[CH2:4][CH2:5]2.[CH3:23][N:24]1[CH:28]2[CH:29]([C:41]([OH:43])=[O:42])[CH:30]([O:32][C:33]([C:35]3[CH:36]=[CH:37][CH:38]=[CH:39][CH:40]=3)=[O:34])[CH2:31][CH:25]1[CH2:26][CH2:27]2.[C:57]([OH:58])(=[O:56])[C:59]1[CH:64]=[CH:63][CH:62]=[CH:61][CH:60]=1.[CH3:44][O:45][C:46]([C@H:48]1[C@@H:55]([O:56][C:57]([C:59]2[CH:60]=[CH:61][CH:62]=[CH:63][CH:64]=2)=[O:58])[CH2:54][C@H:52]2[NH:53][C@@H:49]1[CH2:50][CH2:51]2)=[O:47]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Name
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cocaine
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C=3C=CC=CC3)C(=O)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3)C(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC(=O)[C@@H]1[C@H]2CC[C@H](N2)C[C@@H]1OC(=O)C3=CC=CC=C3
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CO
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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|
Name
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Type
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product
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Smiles
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CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C=3C=CC=CC3)C(=O)OC
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Name
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Type
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product
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Smiles
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CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3)C(=O)O
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(=O)O
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Name
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Type
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product
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Smiles
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COC(=O)[C@@H]1[C@H]2CC[C@H](N2)C[C@@H]1OC(=O)C3=CC=CC=C3
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
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REACTION_CXSMILES
|
[CH3:1][N:2]1[C@H:6]2[C@@H:7]([C:19]([O:21][CH3:22])=[O:20])[C@@H:8]([O:10][C:11]([C:13]3[CH:14]=[CH:15][CH:16]=[CH:17][CH:18]=3)=[O:12])[CH2:9][C@@H:3]1[CH2:4][CH2:5]2.[CH3:23][N:24]1[CH:28]2[CH:29]([C:41]([OH:43])=[O:42])[CH:30]([O:32][C:33]([C:35]3[CH:40]=[CH:39][CH:38]=[CH:37][CH:36]=3)=[O:34])[CH2:31][CH:25]1[CH2:26][CH2:27]2.[CH3:44][O:45][C:46]([C@H:48]1[C@@H:55]([O:56][C:57]([C:59]2[CH:64]=[CH:63][CH:62]=[CH:61][CH:60]=2)=[O:58])[CH2:54][C@H:52]2[NH:53][C@@H:49]1[CH2:50][CH2:51]2)=[O:47].N>O.CO.C(OCC)(=O)C.C(N(CC)CC)C.C(Cl)(Cl)Cl>[CH3:1][N:2]1[C@H:6]2[C@@H:7]([C:19]([O:21][CH3:22])=[O:20])[C@@H:8]([O:10][C:11]([C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=3)=[O:12])[CH2:9][C@@H:3]1[CH2:4][CH2:5]2.[CH3:23][N:24]1[CH:28]2[CH:29]([C:41]([OH:43])=[O:42])[CH:30]([O:32][C:33]([C:35]3[CH:36]=[CH:37][CH:38]=[CH:39][CH:40]=3)=[O:34])[CH2:31][CH:25]1[CH2:26][CH2:27]2.[C:57]([OH:58])(=[O:56])[C:59]1[CH:64]=[CH:63][CH:62]=[CH:61][CH:60]=1.[CH3:44][O:45][C:46]([C@H:48]1[C@@H:55]([O:56][C:57]([C:59]2[CH:60]=[CH:61][CH:62]=[CH:63][CH:64]=2)=[O:58])[CH2:54][C@H:52]2[NH:53][C@@H:49]1[CH2:50][CH2:51]2)=[O:47]
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|
Name
|
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
|
C(Cl)(Cl)Cl
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
|
CO
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Name
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cocaine
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C=3C=CC=CC3)C(=O)OC
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3)C(=O)O
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
COC(=O)[C@@H]1[C@H]2CC[C@H](N2)C[C@@H]1OC(=O)C3=CC=CC=C3
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|
Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C=3C=CC=CC3)C(=O)OC
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Name
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Type
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product
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Smiles
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CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3)C(=O)O
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Name
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Type
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product
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Smiles
|
C(C1=CC=CC=C1)(=O)O
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|
Name
|
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|
Type
|
product
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Smiles
|
COC(=O)[C@@H]1[C@H]2CC[C@H](N2)C[C@@H]1OC(=O)C3=CC=CC=C3
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
|
REACTION_CXSMILES
|
[CH3:1][N:2]1[C@H:6]2[C@@H:7]([C:19]([O:21][CH3:22])=[O:20])[C@@H:8]([O:10][C:11]([C:13]3[CH:14]=[CH:15][CH:16]=[CH:17][CH:18]=3)=[O:12])[CH2:9][C@@H:3]1[CH2:4][CH2:5]2.[CH3:23][N:24]1[CH:28]2[CH:29]([C:41]([OH:43])=[O:42])[CH:30]([O:32][C:33]([C:35]3[CH:40]=[CH:39][CH:38]=[CH:37][CH:36]=3)=[O:34])[CH2:31][CH:25]1[CH2:26][CH2:27]2.[CH3:44][O:45][C:46]([C@H:48]1[C@@H:55]([O:56][C:57]([C:59]2[CH:64]=[CH:63][CH:62]=[CH:61][CH:60]=2)=[O:58])[CH2:54][C@H:52]2[NH:53][C@@H:49]1[CH2:50][CH2:51]2)=[O:47].N>O.CO.C(OCC)(=O)C.C(N(CC)CC)C.C(Cl)(Cl)Cl>[CH3:1][N:2]1[C@H:6]2[C@@H:7]([C:19]([O:21][CH3:22])=[O:20])[C@@H:8]([O:10][C:11]([C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=3)=[O:12])[CH2:9][C@@H:3]1[CH2:4][CH2:5]2.[CH3:23][N:24]1[CH:28]2[CH:29]([C:41]([OH:43])=[O:42])[CH:30]([O:32][C:33]([C:35]3[CH:36]=[CH:37][CH:38]=[CH:39][CH:40]=3)=[O:34])[CH2:31][CH:25]1[CH2:26][CH2:27]2.[C:57]([OH:58])(=[O:56])[C:59]1[CH:64]=[CH:63][CH:62]=[CH:61][CH:60]=1.[CH3:44][O:45][C:46]([C@H:48]1[C@@H:55]([O:56][C:57]([C:59]2[CH:60]=[CH:61][CH:62]=[CH:63][CH:64]=2)=[O:58])[CH2:54][C@H:52]2[NH:53][C@@H:49]1[CH2:50][CH2:51]2)=[O:47]
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|
Name
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|
|
Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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|
Smiles
|
C(Cl)(Cl)Cl
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
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Type
|
solvent
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Smiles
|
CO
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Name
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cocaine
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C=3C=CC=CC3)C(=O)OC
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|
Name
|
|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3)C(=O)O
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
COC(=O)[C@@H]1[C@H]2CC[C@H](N2)C[C@@H]1OC(=O)C3=CC=CC=C3
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
N
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|
Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
O
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Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C=3C=CC=CC3)C(=O)OC
|
|
Name
|
|
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Type
|
product
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Smiles
|
CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3)C(=O)O
|
|
Name
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|
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Type
|
product
|
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Smiles
|
C(C1=CC=CC=C1)(=O)O
|
|
Name
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Type
|
product
|
|
Smiles
|
COC(=O)[C@@H]1[C@H]2CC[C@H](N2)C[C@@H]1OC(=O)C3=CC=CC=C3
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
